Cas no 157829-53-3 (3-Pyridinol,2-amino-6-methoxy-)

• Product Name: 3-Pyridinol,2-amino-6-methoxy-
• CAS No: 157829-53-3
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 107917
• Update Time: 2024-01-24

3-Pyridinol,2-amino-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,2-amino-6-methoxy-
• 2-amino-6-methoxypyridin-3-ol
• 3-Pyridinol,2-amino-6-methoxy-(9CI)
• 3-Pyridinol, 2-amino-6-methoxy-

• Inchi： 1S/C6H8N2O2/c1-10-5-3-2-4(9)6(7)8-5/h2-3,9H,1H3,(H2,7,8)
• InChI Key： HKRUDOOCYUITKY-UHFFFAOYSA-N
• SMILES： C1(N)=NC(OC)=CC=C1O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4A^2

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 381.5±42.0 °C(Predicted)
• PSA: 68.37
• pka: 5.65±0.23(Predicted)